Cas no 894014-81-4 (N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide)

• Product Name: N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide
• CAS No: 894014-81-4
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5512095
• Update Time: 2025-07-25

N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]-N'-(2-nitrophenyl)oxamide
• N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide

• Inchi： 1S/C21H20N4O4S/c1-13-7-9-15(10-8-13)21-23-14(2)18(30-21)11-12-22-19(26)20(27)24-16-5-3-4-6-17(16)25(28)29/h3-10H,11-12H2,1-2H3,(H,22,26)(H,24,27)
• InChI Key： OFBXGIWBTYVPNB-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)(=O)C(NC1=CC=CC=C1[N+]([O-])=O)=O

Additional information on N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide

Comprehensive Overview of N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide (CAS No. 894014-81-4)

N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide (CAS No. 894014-81-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and nitrophenyl moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 4-methylphenyl-thiazole core with an ethanediamide linker, offering versatile reactivity and binding properties.

The growing interest in N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide is driven by its potential role in targeting specific biological pathways. Recent studies have explored its interactions with enzymes and receptors, making it a candidate for therapeutic applications. For instance, the thiazole ring is known for its prevalence in bioactive molecules, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "thiazole derivatives in drug design" and "CAS 894014-81-4 applications" among scientific communities.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The presence of the 2-nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity in coupling reactions or catalytic processes. Researchers frequently inquire about "synthesis of nitrophenyl-containing compounds" and "modification of thiazole derivatives," reflecting the demand for innovative methodologies to optimize its production and functionalization.

In the context of current trends, N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide aligns with the broader focus on small-molecule therapeutics and precision medicine. Its structural features make it a valuable scaffold for designing inhibitors or modulators of disease-related targets. Online searches for "small-molecule drug discovery 2024" and "thiazole-based therapeutics" highlight the relevance of such compounds in modern pharmacology.

Furthermore, the compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its practical applications. These attributes are often discussed in forums and publications, with queries like "improving solubility of thiazole derivatives" and "CAS 894014-81-4 stability studies" being common among researchers. Understanding these factors is essential for advancing the compound from bench to bedside.

In summary, N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(2-nitrophenyl)ethanediamide (CAS No. 894014-81-4) represents a promising area of research in organic and medicinal chemistry. Its unique structure, combined with its potential biological activities, positions it as a compound of interest for future studies. As the scientific community continues to explore its applications, this molecule may contribute to the development of novel therapeutics and advanced materials.